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Compound of Interest

Compound Name: ASP2905

Cat. No.: B605632 Get Quote

Researchers and drug development professionals handling ASP2905 must adhere to rigorous

safety and disposal protocols to ensure a safe laboratory environment and compliance with

regulations. As a potent and selective inhibitor of the potassium channel KCNH3, the proper

handling and disposal of ASP2905 are critical. This document provides a comprehensive guide

to its disposal, emphasizing safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any procedure involving ASP2905, it is imperative to consult the Safety Data

Sheet (SDS) for the compound. If an SDS is not readily available, one should be requested

from the supplier. In the absence of a specific SDS, the following general precautions for

handling potent research chemicals should be strictly followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.

Ventilation: Handle ASP2905 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, flush the affected area with copious amounts of water for at least 15 minutes and

seek medical attention.
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Spill Management: In the event of a spill, absorb the material with an inert absorbent, such

as vermiculite or sand. The contaminated absorbent material must then be collected in a

sealed, properly labeled container for disposal as hazardous waste.

Step-by-Step Disposal Plan
The disposal of ASP2905 and its associated waste must be conducted in accordance with all

applicable federal, state, and local environmental regulations. Improper disposal of chemical

waste can lead to significant penalties and environmental harm.[1]

Waste Segregation: Do not mix ASP2905 waste with other waste streams. It should be

collected in a dedicated, clearly labeled hazardous waste container. The container must be

compatible with the chemical and securely sealed to prevent leaks.

Container Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name (N-(4-fluorophenyl)-N'-phenyl-N"-(pyrimidin-2-ylmethyl)-1,3,5-triazine-

2,4,6-triamine or ASP2905), and a clear indication of the associated hazards (e.g., "Toxic").

Unused Product: Unused or expired ASP2905 must be disposed of as hazardous waste. Do

not attempt to dispose of it down the drain or in the regular trash.[1]

Contaminated Materials: All materials that have come into contact with ASP2905, including

pipette tips, gloves, bench paper, and empty containers, are considered contaminated and

must be disposed of as hazardous waste. Empty containers should be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous waste.[2]

Aqueous Solutions: Aqueous solutions containing ASP2905 should not be disposed of down

the sanitary sewer. They must be collected and managed as hazardous chemical waste.

Storage: Store the hazardous waste container in a designated satellite accumulation area

within the laboratory. This area should be secure and have secondary containment to

capture any potential leaks.

Waste Pickup: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.
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Quantitative Data Summary
While specific quantitative disposal limits for ASP2905 are not publicly available and would be

determined by local regulations, the following table provides general thresholds that often

trigger hazardous waste regulations.

Parameter Guideline Source

Acute Toxicity (Oral) Category 3 (Toxic if swallowed) [3]

Acute Toxicity (Inhalation) Category 2 (Fatal if inhaled) [3]

Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)
[3]

P-Listed Waste Quantity
≤ 1 quart (for acutely

hazardous waste)
[2]

Note: These are general guidelines. Always consult your local regulations and institutional

policies for specific quantitative limits.

Experimental Protocol: General Chemical Waste
Disposal Workflow
The following diagram outlines a standard workflow for the handling and disposal of hazardous

chemical waste in a laboratory setting. This process is designed to ensure safety and

regulatory compliance from the point of generation to final disposal.
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Hazardous Chemical Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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